Cas no 78877-20-0 (6-Azaspiro[4.5]dec-1-ene,6-(phenylmethyl)-)

• Product Name: 6-Azaspiro[4.5]dec-1-ene,6-(phenylmethyl)-
• CAS No: 78877-20-0
• MF: C₁₆H₂₁N
• MW: 227.34464430809
• CID: 577004
• PubChem ID: 187150
• Update Time: 2025-04-19

6-Azaspiro[4.5]dec-1-ene,6-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 6-Azaspiro[4.5]dec-1-ene,6-(phenylmethyl)-
• 6-benzyl-6-azaspiro[4.5]dec-3-ene
• 6-Benzyl-6-azaspiro[4.5]dec-1-ene
• 78877-20-0
• 6-Azaspiro(4.5)dec-1-ene, 6-(phenylmethyl)-
• DTXSID201000110

• Inchi： 1S/C16H21N/c1-2-8-15(9-3-1)14-17-13-7-6-12-16(17)10-4-5-11-16/h1-4,8-10H,5-7,11-14H2
• InChI Key： RNYBWLXPBJWIAF-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CCCCC21C=CCC2

Computed Properties

• Exact Mass: 227.167
• Monoisotopic Mass: 227.167
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• Density: 1.04
• Boiling Point: 329.4°Cat760mmHg
• Flash Point: 139°C
• Refractive Index: 1.585